Verruculogen

Specification

• CAS No.: 12771-72-1
• Molecular Formula: C27H33N3O7
• Molecular Weight: 511.6 g/mol
• IUPAC Name: 23,24-dihydroxy-5-methoxy-12,12-dimethyl-9-(2-methylprop-1-enyl)-10,11-dioxa-8,15,21-triazahexacyclo[12.10.1.02,7.08,25.015,23.017,21]pentacosa-1(25),2(7),3,5-tetraene-16,22-dione
• Standard InChI: InChI=1S/C27H33N3O7/c1-14(2)11-20-29-18-12-15(35-5)8-9-16(18)21-22(29)19(13-26(3,4)37-36-20)30-24(32)17-7-6-10-28(17)25(33)27(30,34)23(21)31/h8-9,11-12,17,19-20,23,31,34H,6-7,10,13H2,1-5H3
• Standard InChI Key: LRXYHMMJJCTUMY-UHFFFAOYSA-N
• Isomeric SMILES: CC(=C[C@@H]1N2C3=C(C=CC(=C3)OC)C4=C2[C@H](CC(OO1)(C)C)N5C(=O)[C@@H]6CCCN6C(=O)[C@@]5([C@H]4O)O)C
• Canonical SMILES: CC(=CC1N2C3=C(C=CC(=C3)OC)C4=C2C(CC(OO1)(C)C)N5C(=O)C6CCCN6C(=O)C5(C4O)O)C

Introduction

Production and Source Organisms

Fungal Species Producing Verruculogen

Verruculogen is primarily produced by Aspergillus fumigatus, a ubiquitous fungal species of significant medical importance. Research has confirmed that verruculogen production is a consistent trait across diverse A. fumigatus isolates. In a comprehensive study of 67 isolates from human, animal, plant, and environmental sources, all were found to produce verruculogen, suggesting it is a conserved metabolic capability in this species. Other fungal genera known to produce verruculogen include Penicillium, specifically Penicillium verruculosum. This wider distribution among fungal taxa indicates verruculogen's evolutionary significance as a secondary metabolite.

Environmental Conditions Affecting Production

Temperature significantly influences verruculogen production by A. fumigatus. Research has demonstrated that verruculogen is produced in greater amounts at 25°C compared to 37°C. This temperature-dependent production may have ecological implications, potentially relating to the fungus's adaptation to different environmental niches. The enhanced production at lower temperatures suggests verruculogen may play roles beyond human pathogenesis, possibly in environmental competition or adaptation. When cultivated at 25°C, A. fumigatus produces substantially more verruculogen than at 37°C, with extracts from 25°C cultures containing approximately 2.1 μg of verruculogen compared to less than 80 ng from 37°C cultures.

Verruculogen can be extracted from fungal cultures using organic solvents and can be detected and quantified through high-performance liquid chromatography (HPLC) coupled with diode array detection (DAD) or mass spectrometry. In fungal specimens, verruculogen concentrations have been measured ranging from 0.13 to 17.2 μg/g of substrate (wheat in the referenced study).

Detection and Quantification Methods

Several analytical techniques have been employed to detect and quantify verruculogen in various matrices. High-performance liquid chromatography (HPLC) with diode-array detection (DAD) has been effectively used to identify verruculogen in fungal extracts. For more definitive identification, mass spectrometry provides confirmation of verruculogen's presence. As reported in the research, positive-mode mass spectrometry clearly detected verruculogen (molecular weight: 511 g/mol) in conidial extracts of A. fumigatus.

Using these methods, researchers have successfully fractionated and isolated verruculogen from complex fungal extracts. In one study, verruculogen was isolated in the fraction collected between 20-30 minutes of HPLC separation, and more specifically in a subfraction collected between 24-26 minutes under refined conditions.

Biological Activities

Effects on Epithelial Cells

Verruculogen demonstrates significant effects on human nasal epithelial cells (HNEC), modifying their electrophysiological properties. These effects have been characterized through careful in vitro studies using primary cell cultures. The primary effects observed include:

• Decrease in transepithelial resistance (Rt)

• Increase in potential differences (Vt)

These effects show a concentration-dependent relationship, with different concentrations producing varying patterns of response. At concentrations of 10^-4 and 10^-6 M, verruculogen decreased Rt and increased Vt, whereas at lower concentrations (10^-7 and 10^-8 M), only an increase in Vt was observed with no significant effect on Rt.

Table 1: Concentration-dependent effects of verruculogen on human nasal epithelial cells

Concentration (M)	Effect on Transepithelial Resistance (Rt)	Effect on Potential Differences (Vt)
10^-4	Decrease	Increase
10^-6	Decrease	Increase
10^-7	No significant effect	Increase
10^-8	No significant effect	Increase
10^-9	Not reported	Not reported

Importantly, these effects were observed at concentrations as low as 10^-8 M, indicating the high potency of verruculogen on epithelial cell function. The research also demonstrated that purified verruculogen, at similar concentrations to those found in fungal extracts, reproduced the effects observed with the crude fungal filtrate, confirming verruculogen as the active component responsible for these biological effects.

Toxicological Profile

Dose-Response Relationships

Verruculogen demonstrates clear dose-dependent effects in both epithelial and neurological studies. For epithelial cells, effects are observed at concentrations as low as 10^-8 M, with different patterns of response at different concentration ranges. The highest concentrations tested (10^-4 and 10^-6 M) affected both transepithelial resistance and potential differences, while intermediate concentrations (10^-7 and 10^-8 M) only affected potential differences.

In animal studies, the intraperitoneal median tremorgenic dose was established at 0.92 mg/kg. Importantly, behavioral effects were observed even at sub-tremorgenic doses, indicating a high sensitivity of certain neurological functions to verruculogen exposure.

Comparative Toxicity with Other Mycotoxins

The research directly compares verruculogen with several other mycotoxins, providing insight into its relative toxicity:

• Compared to penitrem A, another tremorgenic mycotoxin, verruculogen has a higher median tremorgenic dose (0.92 mg/kg vs. 0.19 mg/kg), suggesting it is less potent in inducing tremors.

• When compared with other A. fumigatus metabolites like helvolic acid and fumagillin, only verruculogen reproduced the electrophysiological effects observed with the fungal culture filtrate on human nasal epithelial cells. Helvolic acid showed no significant effect, while fumagillin demonstrated effects opposite to those of verruculogen.

• The research also mentions other compounds detected alongside verruculogen in A. fumigatus extracts, including emodin, gliotoxin, fumigaclavine C, and other tremorgens (tryprostatin A, TR2, fumitremorgin C, and dihydroxy-fumitremorgin C). This co-occurrence suggests possible synergistic or antagonistic interactions among these compounds in the context of fungal pathogenicity.

Clinical and Environmental Significance

Role in Fungal Pathogenicity

The universal production of verruculogen across A. fumigatus isolates, combined with its effects on respiratory epithelial cells, suggests it may contribute to this fungus's pathogenicity. The researchers propose verruculogen as a candidate toxin responsible for the epithelial changes observed with A. fumigatus culture filtrates. Its ability to modify epithelial barrier function could potentially facilitate fungal colonization and invasion of respiratory tissues.

The study authors propose that verruculogen may act as an initial factor in fungal settlement, subsequently allowing other toxins to be produced as the fungus grows. They also suggest possible synergistic or antagonistic interactions between verruculogen and other molecules or proteases produced by A. fumigatus.